Cas no 2034618-44-3 ([1-(4-chlorophenyl)cyclopentyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone)

[1-(4-Chlorophenyl)cyclopentyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone is a structurally complex organic compound featuring a cyclopentyl core substituted with a 4-chlorophenyl group and a methanone linkage to a pyrrolidine-triazole moiety. This hybrid scaffold combines a chlorinated aromatic system with a heterocyclic triazole-pyrrolidine unit, suggesting potential utility in medicinal chemistry or as an intermediate in targeted synthesis. The presence of both polar (triazole) and lipophilic (chlorophenyl, cyclopentyl) groups may confer balanced physicochemical properties, while the rigid triazole spacer could enhance binding specificity in molecular interactions. Its modular design allows for further derivatization, making it a versatile building block for exploratory research in pharmacologically active compounds or material science applications.
[1-(4-chlorophenyl)cyclopentyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone structure
2034618-44-3 structure
Product Name:[1-(4-chlorophenyl)cyclopentyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone
CAS No:2034618-44-3
MF:C24H25ClN4O
MW:420.934504270554
CID:5379666
Update Time:2025-05-24

[1-(4-chlorophenyl)cyclopentyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

    • [1-(4-chlorophenyl)cyclopentyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone
    • Inchi: 1S/C24H25ClN4O/c25-20-10-8-19(9-11-20)24(13-4-5-14-24)23(30)28-15-12-21(16-28)29-17-22(26-27-29)18-6-2-1-3-7-18/h1-3,6-11,17,21H,4-5,12-16H2
    • InChI Key: MKVFUPYCLSEWFC-UHFFFAOYSA-N
    • SMILES: C(C1(C2=CC=C(Cl)C=C2)CCCC1)(N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O

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[1-(4-chlorophenyl)cyclopentyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone Related Literature

Additional information on [1-(4-chlorophenyl)cyclopentyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone

The Compound CAS No 2034618-44-3: [1-(4-chlorophenyl)cyclopentyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone

The compound with CAS No 2034618-44-3, named [1-(4-chlorophenyl)cyclopentyl]-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]methanone, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclopentane ring, a pyrrolidine ring, and a triazole moiety. The presence of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of this compound in the field of drug discovery. The methanone group in the molecule serves as a key functional group for various biochemical reactions, making it a promising candidate for enzyme inhibition studies. The chlorophenyl group attached to the cyclopentane ring adds to the molecule's stability and bioavailability, which are critical factors in pharmaceutical applications.

The triazole moiety, specifically the 4-phenyltriazol group, is known for its strong electron-withdrawing properties. This feature enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for drug-target binding. Recent research has demonstrated that this compound exhibits significant activity against various enzymes, including kinases and proteases, making it a valuable lead compound in drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the cyclopentane derivative, followed by the introduction of the pyrrolidine ring. The final step involves the incorporation of the triazole group through a click chemistry reaction, which ensures high yield and purity.

One of the most recent advancements in the study of this compound involves its application in materials science. Researchers have discovered that this compound can act as a precursor for advanced materials such as polymers and coordination compounds. Its ability to form stable coordination bonds with metal ions makes it a potential candidate for use in catalysis and sensing applications.

Furthermore, this compound has shown promise in the field of agrochemicals. Its ability to inhibit plant pathogens has been explored in recent studies, suggesting its potential use as a fungicide or insecticide. The chlorophenyl group plays a crucial role in this activity by enhancing the molecule's lipophilicity and penetration into plant tissues.

In terms of safety and environmental impact, this compound has been subjected to rigorous testing to ensure compliance with international regulations. Studies have shown that it has low toxicity to aquatic organisms when used at recommended levels. However, further research is needed to fully understand its long-term environmental impact.

Looking ahead, there is significant interest in exploring this compound's potential in nanotechnology. Its unique structure allows for easy functionalization, making it a candidate for use in nanoscale devices such as sensors and drug delivery systems. Recent breakthroughs in nanotechnology have opened new avenues for its application, further solidifying its importance in modern chemistry.

In conclusion, CAS No 2034618-44-3 represents a cutting-edge compound with diverse applications across multiple disciplines. Its complex structure and functional groups make it a valuable tool in drug discovery, materials science, agrochemicals, and nanotechnology. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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